"N-Alloc-1,4-butanediamine hydrochloride" properties and characteristics
"N-Alloc-1,4-butanediamine hydrochloride" properties and characteristics
Content Type: Technical Reference & Protocol Guide Audience: Synthetic Chemists, Peptide Scientists, and Drug Development Researchers
Executive Summary
N-Alloc-1,4-butanediamine hydrochloride (CAS: 1049722-10-2) is a specialized heterobifunctional linker and building block used extensively in organic synthesis, particularly in the development of Antibody-Drug Conjugates (ADCs), PROTACs, and complex peptide architectures.[1]
Its primary value lies in the Allyloxycarbonyl (Alloc) protecting group.[2] Unlike Boc (acid-labile) or Fmoc (base-labile) groups, Alloc is removed via palladium-catalyzed allyl transfer. This "orthogonal" stability allows researchers to modify other parts of a molecule (using acids or bases) while keeping the amine on the butanediamine linker protected, only revealing it when specifically triggered by a Pd(0) catalyst.
Chemical & Physical Properties[3][4][5]
The hydrochloride salt form significantly enhances the stability and shelf-life of the mono-protected diamine compared to its free base, which is prone to oxidation and air sensitivity.
Table 1: Physicochemical Specifications
| Property | Specification |
| Chemical Name | N-Alloc-1,4-butanediamine hydrochloride |
| Synonyms | Allyl N-(4-aminobutyl)carbamate HCl; N-Alloc-putrescine HCl |
| CAS Number | 1049722-10-2 |
| Molecular Formula | C₈H₁₆N₂O₂[1][2][3][4][5] • HCl |
| Molecular Weight | 208.69 g/mol |
| Physical State | White to off-white crystalline solid |
| Solubility | High: Water, DMSO, Methanol; Low: Dichloromethane, Hexanes |
| Hygroscopicity | Hygroscopic (Store under inert gas) |
| pKa (approx) | ~10.8 (for the free amine terminus) |
| Storage | -20°C, Desiccated, Inert atmosphere (Ar/N₂) |
Synthesis & Manufacturing Logic
The synthesis of mono-protected diamines presents a statistical challenge: reacting a diamine with a protecting group reagent often yields a mixture of unreacted diamine, mono-protected product, and bis-protected byproduct.
Mechanistic Synthesis Workflow
To maximize the yield of the mono-Alloc species, the reaction kinetics are manipulated by using a large excess of the diamine (Putrescine) relative to the electrophile (Allyl chloroformate or Diallyl carbonate).
DOT Diagram 1: Synthesis & Purification Logic
Caption: Statistical synthesis strategy using stoichiometric excess to favor mono-protection, followed by pH-dependent purification.
Applications in Drug Development[4][8]
Orthogonal Protection in Peptide Synthesis
In Solid-Phase Peptide Synthesis (SPPS), N-Alloc-1,4-butanediamine is used to introduce a "spacer" or a handle for late-stage functionalization.
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Scenario: You are building a peptide chain using Fmoc chemistry. You need to attach a fluorophore or a drug payload to a specific side chain after the peptide is fully assembled but before it is cleaved from the resin.
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Solution: Incorporate N-Alloc-1,4-butanediamine. The Alloc group survives the repetitive piperidine washes (Fmoc removal). Once the peptide is built, you use Pd(PPh₃)₄ to remove only the Alloc group, exposing the amine for conjugation, while the rest of the peptide remains protected.
Linker Chemistry (ADCs)
The 4-carbon chain (putrescine backbone) provides optimal steric distance between a cytotoxic payload and a monoclonal antibody. The Alloc group allows the linker to be synthesized and purified before the sensitive coupling to the drug payload occurs.
Experimental Protocol: Alloc Deprotection
Critical Note: This is the most technically demanding aspect of using this compound. The Alloc group is removed using Palladium(0).[2][6][7] This reaction is air-sensitive and requires a "scavenger" to prevent the allyl group from re-reacting with the newly liberated amine.
Reagents Required[2][5][6][9][10][11][12]
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Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]
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Scavenger: Phenylsilane (PhSiH₃) or Morpholine/Borane-Dimethylamine complex.[6]
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Solvent: Anhydrous Dichloromethane (DCM) or DMF (degassed).
Step-by-Step Methodology
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Preparation: Dissolve the Alloc-protected substrate in anhydrous DCM under Argon/Nitrogen.
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Scavenger Addition: Add Phenylsilane (10–20 equivalents).
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Why? Phenylsilane acts as a hydride donor.[8] It reacts with the
-allyl palladium complex to form propene (gas), permanently removing the allyl group. Without this, the allyl cation can alkylate the amine you just deprotected.
-
-
Catalyst Addition: Add Pd(PPh₃)₄ (0.1 – 0.2 equivalents). The solution typically turns yellow/orange.
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Reaction: Stir at Room Temperature for 30–60 minutes.
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Monitoring: Monitor via LC-MS.[7] The mass should decrease by 84 Da (loss of C₄H₄O₂).
-
-
Workup: Precipitate the product or wash the resin (if SPPS) with DCM, then DMF, then sodium diethyldithiocarbamate (to remove Pd traces).
DOT Diagram 2: Pd-Catalyzed Deprotection Mechanism
Caption: Tsuji-Trost allylation mechanism utilizing silane scavengers to drive irreversible deprotection.
Handling and Stability Guidelines
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Hygroscopicity: As a hydrochloride salt, the compound will absorb atmospheric moisture, leading to hydrolysis or difficulty in weighing. Always handle in a desiccated environment or allow the container to reach room temperature before opening to prevent condensation.
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Incompatibility: Avoid strong oxidizing agents.[3] While the Alloc group is stable to mild acid/base, the free amine side (if deprotected) reacts rapidly with CO₂ in the air to form carbamates; keep protected until use.
References
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Santa Cruz Biotechnology. N-Alloc-1,4-butandiamine hydrochloride Product Data Sheet. Retrieved from
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Thieriet, N., et al. (2025). Alloc Protecting Group Removal Protocol. Solid-Phase Peptide Synthesis Guides. Retrieved from
- Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews.
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Gomez-Martinez, M., et al. (2025). Solid-phase synthesis of 4-aminopiperidine analogues using the Alloc protecting group. ResearchGate. Retrieved from
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Sigma-Aldrich. N-Boc-1,4-butanediamine Properties (Comparative Data). Retrieved from
